Cas no 1310835-41-6 (N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine)

N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine structure
1310835-41-6 structure
Product Name:N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine
CAS No:1310835-41-6
MF:C18H30BNO2
MW:303.247305393219
CID:1004386
PubChem ID:44122778
Update Time:2025-04-20

N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine
    • N,2-dimethyl-N-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]propan-2-amine
    • AKOS004912507
    • starbld0018073
    • TERT-BUTYL(METHYL){[2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}AMINE
    • N,2-Dimethyl-N-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)propan-2-amine
    • 1310835-41-6
    • MDL: MFCD14282146
    • Inchi: 1S/C18H30BNO2/c1-16(2,3)20(8)13-14-11-9-10-12-15(14)19-21-17(4,5)18(6,7)22-19/h9-12H,13H2,1-8H3
    • InChI Key: BMXKZVGJVBYEOQ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2CN(C)C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 303.2369594g/mol
  • Monoisotopic Mass: 303.2369594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų
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